Cas no 103790-50-7 (Ethanol, 2-(4-amino-3-methylphenoxy)-)

• Product Name: Ethanol, 2-(4-amino-3-methylphenoxy)-
• CAS No: 103790-50-7
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD08696464
• CID: 5166298
• Update Time: 2026-03-04

Ethanol, 2-(4-amino-3-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-(4-amino-3-methylphenoxy)-

• MDL： MFCD08696464
• Inchi： 1S/C9H13NO2/c1-7-6-8(12-5-4-11)2-3-9(7)10/h2-3,6,11H,4-5,10H2,1H3
• InChI Key： NWASPLRNFPQETR-UHFFFAOYSA-N
• SMILES： C(O)COC1=CC=C(N)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on Ethanol, 2-(4-amino-3-methylphenoxy)-

Comprehensive Overview of Ethanol, 2-(4-amino-3-methylphenoxy)- (CAS No. 103790-50-7)

Ethanol, 2-(4-amino-3-methylphenoxy)- (CAS No. 103790-50-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, is a derivative of phenol and ethanol, featuring an amino group and a methyl substitution. Its unique molecular structure makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of drug candidates and agrochemicals.

The growing interest in Ethanol, 2-(4-amino-3-methylphenoxy)- is driven by its potential applications in medicinal chemistry. Researchers are exploring its role as a building block for small-molecule therapeutics, especially in targeting enzyme inhibitors and receptor modulators. Its amino and hydroxyl functional groups provide versatile sites for chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability aligns with current trends in personalized medicine and precision drug design, topics frequently searched by professionals in the field.

In addition to its pharmaceutical relevance, Ethanol, 2-(4-amino-3-methylphenoxy)- is also studied for its potential in material science. The compound's aromatic ring and polar groups contribute to its solubility in organic solvents, making it a candidate for polymer synthesis and coating formulations. With the rise of green chemistry initiatives, researchers are investigating eco-friendly synthesis routes for this compound, addressing the demand for sustainable chemical processes—a hot topic in both academic and industrial circles.

From a commercial perspective, CAS No. 103790-50-7 is listed in catalogs of fine chemical suppliers, often under the category of research chemicals. Its availability is critical for laboratories focusing on high-throughput screening and combinatorial chemistry. The compound's stability under standard storage conditions (typically room temperature and inert atmospheres) further enhances its practicality for industrial-scale applications. Questions about its shelf life, handling precautions, and compatibility with other reagents are commonly searched by procurement specialists and synthetic chemists.

The analytical characterization of Ethanol, 2-(4-amino-3-methylphenoxy)- involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure the compound meets the stringent quality standards required for pharmaceutical intermediates. Recent advancements in analytical chemistry have improved the detection limits for impurities, a concern frequently raised in QA/QC forums and regulatory discussions.

Looking ahead, the demand for Ethanol, 2-(4-amino-3-methylphenoxy)- is expected to grow alongside innovations in drug discovery and functional materials. Its molecular framework offers a balance of reactivity and stability, making it a versatile tool for chemists. As the scientific community continues to explore its applications, this compound will likely remain a subject of patent filings and academic publications, further solidifying its importance in modern chemistry.